methyl 4-({2-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}sulfamoyl)benzoate

• IUPAC Name: methyl 4-[2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]ethylsulfamoyl]benzoate
• InChI: InChI=1S/C14H15F3N4O5S/c1-20-12(14(15,16)17)19-21(13(20)23)8-7-18-27(24,25)10-5-3-9(4-6-10)11(22)26-2/h3-6,18H,7-8H2,1-2H3
• InChI Key: RSCMKGSNJMWHAE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNS(=O)(=O)C2=CC=C(C=C2)C(=O)OC)C(F)(F)F
• Molecular Formula: C14H15F3N4O5S
• Molecular Weight: 408.36 g/mol
• CAS No.: 1421485-27-9

Description

Methyl 4-({2-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}sulfamoyl)benzoate is a useful research compound. Its molecular formula is C14H15F3N4O5S and its molecular weight is 408.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : A study by Gómez-García et al. (2017) described an efficient method for synthesizing 1-(trifluoromethylsulfonamido)propan-2-yl benzoates, which could be related to the chemical structure of interest. This method involved the activation of the oxazoline ring by triflic anhydride, followed by ring-opening and characterization of the products, highlighting a potential pathway for synthesizing complex molecules involving trifluoromethyl groups and benzoate esters Gómez-García et al., 2017.

• Chemical Transformations and Reactivity : The interaction of methyl 3,4-bis(trifluoroacetoxy)benzoate with sulfur tetrafluoride in anhydrous hydrogen fluoride solution was investigated by Gaidarzhy et al. (2020). This study sheds light on the reactivity of related benzoate compounds under specific conditions, potentially useful in synthesizing derivatives of the compound Gaidarzhy et al., 2020.

Potential Applications

• Material Science and Optical Storage : Meng et al. (1996) explored the use of related azo polymers for reversible optical storage, indicating the potential of similar compounds in data storage technologies. This research highlights how the structural properties of such molecules can be utilized in developing advanced materials with specific optical characteristics Meng et al., 1996.

• Pharmacological Properties : The synthesis and characterization of new quinazolines as potential antimicrobial agents, as reported by Desai et al. (2007), suggest the utility of similar benzoate derivatives in creating compounds with bioactive properties. While this study does not directly involve the specific compound, it illustrates the broader context of synthesizing and evaluating derivatives for antimicrobial activities Desai et al., 2007.